Cas no 33573-94-3 (3-Ethoxy-2-methylpropanenitrile)

• Product Name: 3-Ethoxy-2-methylpropanenitrile
• CAS No: 33573-94-3
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 2822647
• PubChem ID: 13401682
• Update Time: 2025-04-21

3-Ethoxy-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID70539599
• SCHEMBL3214992
• 33573-94-3
• 3-Ethoxy-2-methylpropanenitrile

• Inchi： 1S/C6H11NO/c1-3-8-5-6(2)4-7/h6H,3,5H2,1-2H3
• InChI Key： WQYNBFXFAIAGOA-UHFFFAOYSA-N
• SMILES： O(CC)CC(C#N)C

Computed Properties

• Exact Mass: 113.084063974Da
• Monoisotopic Mass: 113.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33Ų